2-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H30FN3O/c1-27-13-7-8-18-16-19(11-12-22(18)27)23(28-14-5-2-6-15-28)17-26-24(29)20-9-3-4-10-21(20)25/h3-4,9-12,16,23H,2,5-8,13-15,17H2,1H3,(H,26,29)
• InChI Key: JVOBDTWQPMITIR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=CC=CC=C3F)N4CCCCC4
• Molecular Formula: C24H30FN3O
• Molecular Weight: 395.5 g/mol
• CAS No.: 922092-19-1

Description

2-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H30FN3O and its molecular weight is 395.522. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

The compound, similar to its analogs, is likely to undergo extensive metabolic processes. For instance, a study on a related compound, SB-649868, revealed that it was extensively metabolized with principal elimination via feces, suggesting a potential for similar metabolic pathways in related compounds (Renzulli et al., 2011).

Luminescent Properties and Photo-induced Electron Transfer

Compounds with piperazine substituents, like the one , have been studied for their luminescent properties. A study on naphthalimide model compounds with piperazine substituents highlighted their potential use as pH probes due to characteristic fluorescence quantum yields (Gan et al., 2003).

Antibacterial Activity

The structure of the compound suggests potential antibacterial properties. Research on similar fluoroquinolone and tetrahydroquinoline derivatives has demonstrated significant antibacterial activities, indicating a similar potential for this compound (Sheu et al., 1998).

Imaging and Diagnostic Applications

Compounds like 2-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide could be useful in imaging, particularly in positron emission tomography (PET). Studies on fluorine-18-labeled benzamide analogs have shown their effectiveness in imaging the sigma2 receptor status of solid tumors, suggesting potential imaging applications for similar compounds (Tu et al., 2007).

Excited State Intramolecular Charge Transfer

The photophysical properties of similar compounds have been analyzed, highlighting the importance of excited-state intramolecular charge transfer. This suggests potential applications in photophysical studies and material science (Cuquerella et al., 2006).

Novel Synthesis Methods

Studies on related compounds have revealed novel synthesis methods that could be applicable to the synthesis of this compound. These methods offer efficient pathways for creating complex molecules, potentially useful in pharmaceutical and chemical industries (Moustafa et al., 2011).

Rhodium-Catalyzed Coupling for Heterocycles Synthesis

Rhodium-catalyzed C-H activation and coupling with difluorovinyl tosylate have been used for the synthesis of fluorinated heterocycles, which could be relevant for the synthesis of compounds like this compound. This offers insights into potential synthetic pathways (Wu et al., 2017).